Cas no 2228350-74-9 (3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol)
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol
- EN300-1795755
- 2228350-74-9
-
- Inchi: 1S/C12H18N2O3/c1-16-9-3-4-14-11(17-2)10(9)12(7-13)5-8(15)6-12/h3-4,8,15H,5-7,13H2,1-2H3
- InChI Key: SMRXPKUPEXYMBC-UHFFFAOYSA-N
- SMILES: OC1CC(C2C(=NC=CC=2OC)OC)(CN)C1
Computed Properties
- Exact Mass: 238.13174244g/mol
- Monoisotopic Mass: 238.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 77.6Ų
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1795755-0.05g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 0.05g |
$1560.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-0.1g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 0.1g |
$1635.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-0.25g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 0.25g |
$1708.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-0.5g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 0.5g |
$1783.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-1.0g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 1g |
$1857.0 | 2023-06-02 | ||
| Enamine | EN300-1795755-2.5g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 2.5g |
$3641.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-5.0g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 5g |
$5387.0 | 2023-06-02 | ||
| Enamine | EN300-1795755-10.0g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 10g |
$7988.0 | 2023-06-02 | ||
| Enamine | EN300-1795755-1g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 1g |
$1857.0 | 2023-09-19 | ||
| Enamine | EN300-1795755-5g |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol |
2228350-74-9 | 5g |
$5387.0 | 2023-09-19 |
3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol
3-(Aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol: A Comprehensive Overview
3-(Aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol (CAS No. 2228350-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutanol derivatives and is characterized by its cyclobutane ring, aminomethyl group, and a 2,4-dimethoxypyridine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.
The cyclobutanol scaffold is known for its rigidity and conformational constraints, which can influence the pharmacokinetic and pharmacodynamic properties of the molecule. The aminomethyl group provides a functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored biological activities. The 2,4-dimethoxypyridine moiety, on the other hand, is a key pharmacophore that has been associated with various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.
Recent studies have highlighted the potential of 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it was shown to inhibit the activation of microglia and astrocytes, reduce oxidative stress, and enhance neurotrophic factor production.
In addition to its neuroprotective properties, 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell proliferation and survival.
The pharmacokinetic profile of 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol has been extensively studied to ensure its suitability for clinical applications. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, making it an attractive candidate for oral administration in therapeutic settings.
To further enhance its therapeutic potential, researchers have explored various chemical modifications of 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol. For example, substituting different functional groups on the cyclobutane ring or modifying the 2,4-dimethoxypyridine moiety can lead to compounds with improved potency and selectivity. These efforts are ongoing and are expected to yield new derivatives with enhanced therapeutic profiles.
The safety profile of 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further studies are needed to fully characterize its safety profile in humans.
In conclusion, 3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol (CAS No. 2228350-74-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its therapeutic potential for clinical use.
2228350-74-9 (3-(aminomethyl)-3-(2,4-dimethoxypyridin-3-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)